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Compound Name:
Tetradecyltrimethylammonium

bromide

Cat. No.: B1668421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of

Myristyltrimethylammonium bromide (MTAB) and Cetrimide, focusing on their chemical

properties, mechanisms of action, and applications in research and drug development. This

document is intended to serve as a valuable resource for professionals in the pharmaceutical

and biotechnology sectors.

Executive Summary
Myristyltrimethylammonium bromide (MTAB) is a specific quaternary ammonium compound

(QAC) with a 14-carbon alkyl chain. Cetrimide, conversely, is not a single chemical entity but

rather an antiseptic agent composed of a mixture of QACs, predominantly MTAB, with smaller

quantities of dodecyltrimethylammonium bromide (C12) and hexadecyltrimethylammonium

bromide (C16). While both exhibit broad-spectrum antimicrobial and surfactant properties by

disrupting microbial cell membranes, MTAB's singular chemical identity allows for more specific

applications, such as the inhibition of dynamin-mediated endocytosis. This guide will dissect

these nuances, providing detailed data, experimental protocols, and visual representations of

their mechanisms of action.
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A clear understanding of the physicochemical properties of MTAB and the principal

components of Cetrimide is fundamental to their application. The following table summarizes

key quantitative data for these compounds.

Property

Myristyltrimeth
ylammonium
Bromide
(MTAB) /
Trimethyltetra
decylammoniu
m bromide

Dodecyltrimet
hylammonium
Bromide
(DTAB)

Hexadecyltrim
ethylammoniu
m Bromide
(CTAB)

Cetrimide
(Mixture)

Synonyms

TTAB,

Tetradonium

bromide

DTAB,

Laurtrimonium

bromide

CTAB,

Cetrimonium

bromide

Alkyltrimethylam

monium bromide

Chemical

Formula
C₁₇H₃₈BrN C₁₅H₃₄BrN C₁₉H₄₂BrN Mixture

Molecular Weight

( g/mol )
336.40 308.35 364.46 Variable

Melting Point

(°C)
245-250 246 248-251

232-247

(decomposes)[1]

Solubility in

Water

Soluble (20

g/100 mL)
Freely soluble Soluble Freely soluble[1]

Critical Micelle

Concentration

(CMC)

4-5 mM ~15 mM 0.92 mM ~0.01%

Antimicrobial Activity
Both MTAB and Cetrimide are potent antimicrobial agents, effective against a broad range of

Gram-positive and some Gram-negative bacteria. Their primary mechanism of antimicrobial

action involves the disruption of the cell membrane. The positively charged quaternary

ammonium headgroup interacts with the negatively charged components of the bacterial cell

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17702890/
https://pubmed.ncbi.nlm.nih.gov/17702890/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


wall and membrane, leading to a loss of membrane integrity and leakage of cellular contents.

[2][3]

The length of the alkyl chain plays a crucial role in the antimicrobial efficacy of these

compounds. Generally, QACs with alkyl chains of 12-16 carbons exhibit the highest biocidal

activity.[4]

Quantitative Antimicrobial Efficacy
The following table summarizes the Minimum Inhibitory Concentration (MIC) values for MTAB

and Cetrimide against various microorganisms. It is important to note that as Cetrimide is a

mixture, its activity reflects the combined effects of its components.

Microorganism Compound MIC (µg/mL) Reference

Pseudomonas

aeruginosa
Cetrimide

0.016 - 2.048 (µ g/100

µl)
ResearchGate

Pseudomonas

aeruginosa
Cetrimide 400 PubMed Central

E. coli Cetrimide 50 PubMed Central

Staphylococcus

aureus
Cetrimide 6.25 PubMed Central

Streptococcus mutans MTAB (in dental resin)
Antibacterial activity at

0.5 wt%
PubMed

Methicillin-resistant

Staphylococcus

aureus (MRSA)

CTAB (in AgNPs) 15.6-62.5 PubMed

Mechanisms of Action
While both substances share a primary mechanism of membrane disruption, MTAB has been

identified as a specific inhibitor of dynamin, a GTPase involved in endocytosis.

Cetrimide: Bacterial Membrane Disruption
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Cetrimide's cationic surfactant properties are central to its antimicrobial action. The positively

charged headgroup electrostatically interacts with the negatively charged phospholipids and

lipopolysaccharides in the bacterial membrane. The hydrophobic alkyl tail then penetrates the

hydrophobic core of the lipid bilayer, leading to disorganization, increased permeability, and

eventual cell lysis.[2][3]
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Bacterial Cell Membrane

Phospholipid Head (Negative Charge) Phospholipid Tail (Hydrophobic)

Cetrimide (Cationic Surfactant)

Electrostatic Interaction

Positive charge attracts

Hydrophobic Tail Penetration

Membrane Disruption

Leakage of Cellular Contents

Cell Death
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Cellular Process

Endocytosis

Vesicle Formation

requires

Dynamin GTPase

mediated by

Phospholipids

interacts with

MTAB

Inhibition

causes

blocks fission

targets Dynamin-Phospholipid interaction
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Prepare serial dilutions of MTAB/Cetrimide in 96-well plate

Add diluted inoculum to wells

Prepare bacterial inoculum (0.5 McFarland)

Dilute inoculum in MHB

Incubate plate at 37°C for 16-20h

Read results (visual or plate reader)

Determine MIC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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